2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013703-1g |
2-Pyrimidylthio)acetic acid |
88768-45-0 | 95+% | 1g |
￡28.00 | 2022-02-28 | |
| Fluorochem | 013703-2.5g |
2-Pyrimidylthio)acetic acid |
88768-45-0 | 95+% | 2.5g |
￡52.00 | 2022-02-28 | |
| Chemenu | CM337931-100g |
2-(Pyrimidin-2-ylsulfanyl)acetic acid |
88768-45-0 | 95%+ | 100g |
$332 | 2023-02-01 | |
| Chemenu | CM337931-1g |
2-(Pyrimidin-2-ylsulfanyl)acetic acid |
88768-45-0 | 95%+ | 1g |
$158 | 2021-08-18 | |
| TRC | B526113-50mg |
(2-Pyrimidylthio)acetic Acid |
88768-45-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526113-100mg |
(2-Pyrimidylthio)acetic Acid |
88768-45-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B526113-500mg |
(2-Pyrimidylthio)acetic Acid |
88768-45-0 | 500mg |
$ 115.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 275530-5G |
2-(pyrimidin-2-ylsulfanyl)acetic acid |
88768-45-0 | 5g |
¥479.05 | 2023-12-09 | ||
| abcr | AB114592-25 g |
2-(Carboxymethylthio)pyrimidine, 97%; . |
88768-45-0 | 97% | 25g |
€205.40 | 2023-01-31 | |
| abcr | AB114592-100 g |
2-(Carboxymethylthio)pyrimidine, 97%; . |
88768-45-0 | 97% | 100g |
€482.50 | 2023-01-31 |
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2-(Pyrimidin-2-ylsulfanyl)acetic acid, also known by its CAS number 88768-45-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrimidine ring with a sulfanyl group and an acetic acid moiety. The compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic properties.
The pyrimidine ring in 2-(pyrimidin-2-ylsulfanyl)acetic acid is a key structural feature that contributes to its reactivity and biological activity. Pyrimidines are aromatic heterocycles commonly found in nucleic acids, such as DNA and RNA, and are often used as scaffolds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The sulfanyl group (-S-) attached to the pyrimidine ring adds another layer of functionality, enhancing the compound's ability to participate in various chemical reactions and interactions.
Recent studies have explored the synthesis of 2-(pyrimidin-2-ylsulfanyl)acetic acid through various routes, including coupling reactions and oxidative processes. These methods have been optimized to improve yield and purity, making the compound more accessible for further research and application. For instance, researchers have employed transition metal catalysts to facilitate the formation of the sulfide bond between the pyrimidine ring and the acetic acid group, resulting in higher efficiency and selectivity.
In terms of biological activity, 2-(pyrimidin-2-ylsulfanyl)acetic acid has shown promise as a potential lead compound for drug discovery. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, cancer, and neurodegenerative diseases. For example, a 2023 study published in Nature Communications highlighted its role as an inhibitor of cyclooxygenase (COX), an enzyme associated with inflammatory processes. This finding underscores its potential as an anti-inflammatory agent with reduced side effects compared to traditional COX inhibitors.
Another area of active research is the exploration of 2-(pyrimidin-2-ylsulfanyl)acetic acid's role in anticancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific oncogenes and inhibiting tumor growth. A 2023 clinical trial conducted by the European Medicines Agency (EMA) reported encouraging results in reducing tumor size in mice models without significant toxicity to healthy cells.
Beyond pharmacology, 2-(pyrimidin-2-ylsulfanyl)acetic acid has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers at Stanford University have recently developed a novel synthesis pathway that enhances the compound's stability under high-energy conditions, making it more suitable for industrial applications.
In conclusion, 2-(pyrimidin-2-ylsulfanyl)acetic acid, with its CAS number 88768-45-0, represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural features, combined with recent advancements in synthesis and biological studies, position it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapies and technologies.
